2-(4-biphenylyloxy)-N-(2,5-dimethylphenyl)acetamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-(4-phenylphenoxy)acetamide
• InChI: InChI=1S/C22H21NO2/c1-16-8-9-17(2)21(14-16)23-22(24)15-25-20-12-10-19(11-13-20)18-6-4-3-5-7-18/h3-14H,15H2,1-2H3,(H,23,24)
• InChI Key: RONPUNZJCAFCGB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)COC2=CC=C(C=C2)C3=CC=CC=C3
• Molecular Formula: C22H21NO2
• Molecular Weight: 331.4 g/mol

Description

2-(4-biphenylyloxy)-N-(2,5-dimethylphenyl)acetamide, also known as BDA-410, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Biological Effects and Toxicity Studies

The scientific research on compounds similar to 2-(4-biphenylyloxy)-N-(2,5-dimethylphenyl)acetamide often focuses on their biological effects and potential toxicity. A comprehensive review updated previous findings on the toxicology of related acetamide and formamide compounds, highlighting the commercial importance and biological consequences of exposure to these chemicals (Kennedy, 2001). This work emphasizes the varied biological responses among chemicals in this class and the significant advancement in environmental toxicology knowledge over the years.

Metabolism and Genetic Differences

Research has also delved into the metabolism of acetaminophen, a compound with structural similarities, exploring how genetic differences affect its metabolism and the potential for toxicity. This underscores the importance of understanding individual and ethnic variations in drug metabolism, which could inform personalized medicine approaches for managing drug efficacy and safety (Zhao & Pickering, 2011).

Environmental Impact and Removal Techniques

Environmental studies have evaluated the fate of compounds like acetaminophen in water sources, revealing insights into the adsorptive removal techniques and the significance of understanding the environmental impact of pharmaceuticals. This research highlights the potential of ZnAl/biochar in removing pollutants from water, emphasizing the role of π-π interactions, hydrogen bonds, and electrostatic interaction in the adsorption process. Future perspectives include enhancing degradation techniques and understanding the economic and ecological implications of compound removal from water sources (Igwegbe et al., 2021).

Analgesic Mechanisms and Effects

The analgesic effects of acetaminophen have been thoroughly reviewed, including its known and novel mechanisms of action. This research offers insights into how acetaminophen and related compounds induce analgesia, such as through the inhibition of cyclooxygenase enzymes and the action of its metabolite AM404 on specific receptors in the brain and spinal cord. It points to the need for new pain management strategies that leverage these mechanisms for improved therapeutic outcomes (Ohashi & Kohno, 2020).